Cas no 71316-26-2 (Carbonodithioic acid,O-(1-methylbutyl) ester, potassium salt (9CI))

• Product Name: Carbonodithioic acid,O-(1-methylbutyl) ester, potassium salt (9CI)
• CAS No: 71316-26-2
• MF: C₆H₁₁KOS₂
• MW: 202.379240274429
• CID: 548206
• PubChem ID: 23706060
• Update Time: 2025-04-19

Carbonodithioic acid,O-(1-methylbutyl) ester, potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-(1-methylbutyl) ester, potassium salt (9CI)
• POTASSIUM SEC-AMYLXANTHATE
• potassium,pentan-2-yloxymethanedithioate
• Potassium O-2-pentanyl carbonodithioate
• DTXSID00635750
• Potassium O-pentan-2-yl carbonodithioate
• 71316-26-2
• potassium;pentan-2-yloxymethanedithioate
• POTASSIUM 1-METHYLBUTYL XANTHATE
• FT-0641344

• Inchi： 1S/C6H12OS2.K/c1-3-4-5(2)7-6(8)9;/h5H,3-4H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： MPKDOJKIBYZQDA-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OC(C)CCC)=S

Computed Properties

• Exact Mass: 201.98900
• Monoisotopic Mass: 201.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3A^2

Experimental Properties

• PSA: 66.62000
• LogP: 2.67400